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Compound of Interest

Compound Name:
(4-Chloro-3-

methoxyphenyl)methanol

Cat. No.: B1599991 Get Quote

A Senior Application Scientist's Guide to (4-Chloro-
3-methoxyphenyl)methanol
Authored for the Vanguard of Pharmaceutical Research and Development

This document provides an in-depth technical overview of the chemical intermediate (4-Chloro-
3-methoxyphenyl)methanol (CAS No. 13726-17-5). It is intended to serve as a

comprehensive safety and handling guide for researchers, medicinal chemists, and process

development scientists. Beyond a simple recitation of datasheet facts, this guide synthesizes

critical safety data with practical, field-tested insights to ensure both personal safety and

experimental integrity.

Compound Profile and Physicochemical Rationale
(4-Chloro-3-methoxyphenyl)methanol is a substituted benzyl alcohol derivative. Its molecular

structure, featuring a chlorinated and methoxylated aromatic ring, makes it a valuable building

block in organic synthesis, particularly for crafting complex molecular scaffolds in drug

discovery programs. Understanding its physical properties is the first step in a robust risk

assessment.

Table 1: Physicochemical Properties of (4-Chloro-3-methoxyphenyl)methanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1599991?utm_src=pdf-interest
https://www.benchchem.com/product/b1599991?utm_src=pdf-body
https://www.benchchem.com/product/b1599991?utm_src=pdf-body
https://www.benchchem.com/product/b1599991?utm_src=pdf-body
https://www.benchchem.com/product/b1599991?utm_src=pdf-body
https://www.benchchem.com/product/b1599991?utm_src=pdf-body
https://www.benchchem.com/product/b1599991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value
Significance in the
Laboratory

CAS Number 13726-17-5[1]

The unique identifier for

unambiguous compound

identification.

Molecular Formula C₈H₉ClO₂[2]

Essential for calculating

molarity and reaction

stoichiometry.

Molecular Weight 172.61 g/mol [2]
Critical for accurate mass-

based measurements.

Physical Form Solid

As a solid, the primary

exposure risk during handling

is inhalation of dust and

dermal contact, rather than

vapor inhalation which is

common for liquids.

Purity Typically ≥97%[1]

Awareness of potential

impurities is crucial as they

may have different

toxicological profiles or

interfere with reactions.

Note: Specific values like melting point and boiling point are not consistently reported across

suppliers and should be confirmed with the specific batch's Certificate of Analysis.

Hazard Identification and Toxicological Insights
This compound is classified as hazardous. The "Warning" signal word indicates a moderate

level of hazard.[3] A thorough understanding of its toxicological profile is non-negotiable for

safe handling.

Table 2: GHS Hazard Classifications
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Hazard Class Hazard Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[3]

Skin Irritation H315 Causes skin irritation[3]

Eye Irritation H319 Causes serious eye irritation[3]

Toxicological Rationale:
Oral Toxicity (H302): "Harmful if swallowed" signifies that acute toxic effects can occur if the

compound is ingested.[3] This underscores the critical importance of prohibiting eating,

drinking, and smoking in the laboratory and practicing stringent personal hygiene, such as

washing hands thoroughly after handling.[4]

Skin and Eye Irritation (H315, H319): As a skin and eye irritant, direct contact can cause

inflammation, redness, and discomfort.[3] The benzylic alcohol moiety and the substituted

phenyl ring can interact with biological tissues. This necessitates the use of appropriate

personal protective equipment (PPE) to create a barrier between the chemical and the user.

The diagram below illustrates the direct relationship between the identified hazards and the

primary safety measures required.

Caption: Relationship between hazards and control measures.

Risk Management and Safe Handling Protocols
A proactive approach to risk management involves a combination of engineering controls,

administrative controls, and personal protective equipment.

Engineering Controls
Chemical Fume Hood: All manipulations of (4-Chloro-3-methoxyphenyl)methanol,
especially the handling of its solid form, must be conducted inside a certified chemical fume

hood.[5] This is the primary defense against inhaling airborne particulates.

Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible and have been recently tested.[6]
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Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[6]

Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for

tears or punctures before use. Contaminated gloves should be removed promptly using the

proper technique and disposed of as chemical waste.[7]

Body Protection: A full-length laboratory coat must be worn and buttoned.[5]

Standard Operating Procedure (SOP): Weighing and
Solution Preparation
This protocol is designed to minimize exposure during a common laboratory workflow.

Preparation:

Don all required PPE (safety goggles, nitrile gloves, lab coat).

Verify the fume hood is functioning correctly (check airflow monitor).

Decontaminate the balance and the fume hood work surface.

Weighing:

Place a clean weighing vessel on the analytical balance within the fume hood.

Tare the balance.

Using a dedicated, clean spatula, carefully transfer the solid (4-Chloro-3-
methoxyphenyl)methanol from the stock bottle to the weighing vessel. Perform this

action slowly to avoid creating dust.

Close the stock bottle immediately after dispensing.

Record the final mass.
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Dissolution:

Place a flask containing the desired solvent on a stir plate within the fume hood.

Carefully add the weighed solid to the solvent.

Begin gentle stirring to aid dissolution. If necessary, cap the flask to prevent vapor release.

Cleanup:

Wipe the spatula and any contaminated surfaces with a solvent-dampened cloth.

Dispose of the cloth and any contaminated disposables (e.g., weighing paper, gloves) in

the designated solid hazardous waste container.

Wash hands thoroughly after the procedure is complete.

The following diagram outlines this safe handling workflow.
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Start: Assemble Materials & Don PPE

Work Inside Certified Fume Hood

1. Weigh Solid Compound
(Minimize Dust Creation)

2. Transfer to Solvent & Dissolve

3. Proceed with Synthesis/
Experiment

4. Decontaminate Workspace & Tools

5. Segregate & Dispose of Waste
(Solid & Liquid)

End: Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Safe handling workflow for experimental use.

Emergency Procedures
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Preparedness is key to mitigating the impact of an accidental exposure or spill.

Table 3: First-Aid Measures

Exposure Route Action Rationale

Inhalation

Move the affected person to

fresh air. If breathing is difficult,

provide oxygen. Seek

immediate medical attention.

[5]

Removes the individual from

the source of exposure.

Medical intervention may be

necessary to support

respiratory function.

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the affected skin area with

copious amounts of water for

at least 15 minutes.[5][8]

Prompt and thorough rinsing is

essential to remove the irritant

and minimize damage to the

skin.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[8]

Extensive irrigation is required

to ensure the irritant is

completely removed from the

eye surface and under the

eyelids.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Call a

physician or Poison Control

Center immediately.[4][8]

Inducing vomiting can cause

further damage. Medical

professionals need to be

contacted immediately for

guidance.

Accidental Release Measures
For a small spill, carefully sweep up the solid material, avoiding dust generation, and place it

into a sealed, labeled container for hazardous waste disposal.[4] Clean the spill area with an

appropriate solvent and decontaminating agent. For large spills, evacuate the area and contact

your institution's Environmental Health & Safety (EHS) department.
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Storage and Disposal
Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents.[5]

Disposal: Dispose of unused material and its container at an approved waste disposal plant.

[4] Do not allow the product to enter drains. All waste must be handled in accordance with

local, state, and federal regulations.

This guide provides a framework for the safe and effective use of (4-Chloro-3-
methoxyphenyl)methanol in a research and development setting. Adherence to these

principles is paramount for protecting personnel and ensuring the integrity of scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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